Cas no 2228387-41-3 (3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one)

• Product Name: 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one
• CAS No: 2228387-41-3
• MF: C₉H₁₁F₃N₂OS
• MW: 252.256651163101
• CID: 6571303
• PubChem ID: 165884671
• Update Time: 2025-11-06

3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one
• EN300-1957278
• 3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]-1,1,1-trifluoropropan-2-one
• 2228387-41-3

• Inchi： 1S/C9H11F3N2OS/c1-5-6(4-7(15)9(10,11)12)16-8(13-5)14(2)3/h4H2,1-3H3
• InChI Key： SDVKSUOLZVYJGP-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1CC(C(F)(F)F)=O)N(C)C

Computed Properties

• Exact Mass: 252.05441864g/mol
• Monoisotopic Mass: 252.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one

Introduction to 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one (CAS No. 2228387-41-3) and Its Emerging Applications in Chemical Biology

3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one, identified by the CAS number 2228387-41-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. The compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. Specifically, the presence of a trifluoromethyl group and an N,N-dimethylamino moiety in its molecular framework imparts remarkable metabolic stability and enhanced binding affinity to biological targets. These structural attributes make it a promising candidate for further exploration in drug discovery and therapeutic development.

The thiazole core of this compound is a well-established scaffold in medicinal chemistry, known for its role in various bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a methyl group at the 4-position and a trifluoromethyl group at the 1-position further modulates the electronic properties of the molecule, enhancing its potential as an pharmacophore. This specific arrangement has been observed to improve solubility and bioavailability, critical factors for successful drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies suggest that the dimethylamino substituent may facilitate hydrogen bonding with polar residues in protein active sites, while the trifluoromethyl group could enhance hydrophobic interactions. Such insights are invaluable for designing novel inhibitors or agonists targeting key enzymes and receptors involved in diseases like cancer and neurodegeneration.

In the realm of oncology research, thiazole derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways. The structural features of 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one align well with known kinase-binding pockets, making it a compelling candidate for further investigation. Preliminary in vitro assays have indicated potential inhibitory activity against certain tyrosine kinases, which are overexpressed in many solid tumors. These findings align with emerging literature on trifluoromethyl-substituted heterocycles exhibiting enhanced anticancer efficacy.

Beyond oncology, this compound has also been explored for its potential applications in central nervous system (CNS) disorders. The combination of a thiazole ring and a trifluoromethyl group has been associated with improved blood-brain barrier penetration, a critical factor for CNS drug delivery. Researchers are particularly interested in its interaction with neurotransmitter receptors such as serotonin and dopamine receptors, which play pivotal roles in mood regulation and cognitive function. The dimethylamino group may serve as a key pharmacophoric element in modulating receptor activity without causing off-target effects.

The synthesis of this compound presents an interesting challenge due to the need for precise functionalization around the thiazole core while maintaining regioselectivity. Modern synthetic methodologies involving transition metal catalysis have enabled efficient construction of complex thiazole derivatives like this one. Advances in flow chemistry have further streamlined the process, allowing for scalable production under controlled conditions. These synthetic advancements are crucial for translating laboratory discoveries into viable drug candidates.

Evaluation of the compound’s pharmacokinetic properties is essential before moving into clinical trials. Initial studies indicate favorable solubility profiles and moderate metabolic stability, suggesting potential for oral administration. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, reinforcing its safety profile for further development. These attributes position it as a strong contender among novel therapeutic agents.

The integration of machine learning models into drug discovery has revolutionized the way researchers identify promising candidates like this one. By leveraging large datasets of bioactive compounds and their biological responses, computational models can predict novel interactions with high accuracy. The structural features of 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one, particularly the trifluoromethyl group and dimethylamino moiety, were identified as key predictors of biological activity through these models. This underscores the importance of computational tools in accelerating drug discovery pipelines.

Future research directions include exploring analogs derived from this compound by modifying substituents or extending the molecular framework. Such modifications may uncover even more potent derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in validating these findings through experimental studies.

In conclusion,3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,1,1-trifluoropropan-2-one (CAS No. 2228387-41-3) represents a structurally intriguing molecule with significant potential in chemical biology and drug development。 Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration across multiple therapeutic areas。 As research progresses，this compound is poised to contribute valuable insights into mechanisms underlying human diseases，ultimately leading to innovative therapeutic strategies。